Cas no 6114-21-2 (9,12-Octadecadienoic acid, ethyl ester, (E,E)-)

• Product Name: 9,12-Octadecadienoic acid, ethyl ester, (E,E)-
• CAS No: 6114-21-2
• Molecular Formula: C₂₀H₃₆O₂
• Molecular Weight: 308.49864
• CID: 390831
• PubChem ID: 5365672

9,12-Octadecadienoic acid, ethyl ester, (E,E)- Properties

Names and Identifiers

• 9,12-Octadecadienoic acid, ethyl ester, (E,E)-
• DELTA 9-TRANS 12-TRANS OCTADECADIENOIC ACID ETHYL ESTER
• [9]anthryl-glyoxylic acid ethyl ester
• [9]Anthryl-glyoxylsaeure-aethylester
• 9-Anthryl-2-oxoessigsaeure-ethylester
• 9t,12t-octadecadienoic acid ethyl ester
• 9t,12t-Octadecadiensaeure-aethylester
• AC1L5TUL
• BTB14427
• CTK6F3393
• Ethyl (9-anthryl)glyoxylate
• ethyl (9E,12E)-9,12-octadecadienoate
• ethyl (9E,12E)-octadeca-9,12-dienoate
• ethyl 2-(9-anthryl)-2-oxoacetate
• linoleic acid ethyl ester
• NCIOpen2_004263
• NSC82370
• SCHEMBL2019416
• Ethyl-9,12-octadecadienoate
• SR-01000944929
• Ethyl linolelaidate
• (9Z,12Z)-Ethyl octadeca-9,12-dienoate
• PD165848
• 3-(AMINOMETHYL)-N,N-DIISOPROPYLBENZENESULFONAMIDE
• Linolelaidic acid ethyl ester
• FMMOOAYVCKXGMF-MVKOLZDDSA-N
• ETHYL ISOLINOLEATE
• DTXSID8046820
• 9,12-Octadecadienoic acid, ethyl ester
• NCGC00181039-02
• (9E,12E)-ethyl octadeca-9,12-dienoate
• Tox21_112687
• Ethyl 9,12-octadecadienoic acid (9E,12E)
• NCGC00181039-01
• SR-01000944929-1
• Ethyl 9(E),12(E)-octadecadienoate
• CAS-6114-21-2
• MFCD00069999
• Ethyl linolelaidateliquid
• Ethyl linolelaidate, ~99%, liquid
• Ethyl octadec-9,12-dienoate
• 6114-21-2
• Tox21_112687_1
• DTXCID50210157
• SBI-0654115.0001
• ethyl octadeca-9,12-dienoate

• InChIKey： FMMOOAYVCKXGMF-MVKOLZDDSA-N
• Inchi： InChI=1S/C20H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12H,3-7,10,13-19H2,1-2H3/b9-8+,12-11+
• SMILES： CCCCCC=CCC=CCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 308.271530387g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 308.271530387g/mol
• Heavy Atom Count: 22
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.87 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives